molecular formula C8H10O3S B8289669 Ethyl 3-hydroxy-5-methylthiophene-2-carboxylate CAS No. 2158-87-4

Ethyl 3-hydroxy-5-methylthiophene-2-carboxylate

Cat. No.: B8289669
CAS No.: 2158-87-4
M. Wt: 186.23 g/mol
InChI Key: OXULGOQVCFFPQZ-UHFFFAOYSA-N
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Description

Ethyl 3-hydroxy-5-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

2158-87-4

Molecular Formula

C8H10O3S

Molecular Weight

186.23 g/mol

IUPAC Name

ethyl 3-hydroxy-5-methylthiophene-2-carboxylate

InChI

InChI=1S/C8H10O3S/c1-3-11-8(10)7-6(9)4-5(2)12-7/h4,9H,3H2,1-2H3

InChI Key

OXULGOQVCFFPQZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C=C(S1)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dry hydrogen chloride gas was bubbled through a mixture of ethyl acetoacetate (0.2 moles) and ethyl 2-mercaptoacetate (b 0.4 moles) at -10° C. until saturated. The oil was allowed to stand 4 days at room temperature. Then, 350 ml of 2N ethanolic KOH, was added drop-wise. The resultant mixture was added to 2 liters of ice-water, and acidified with 6M HCl until the pH was approximately 1. The precipitated oil was extracted with benzene, washed with water and dried with sodium sulphate. After removal of solvent the residue was distilled, b.p. 70°-75° C. (0.5 mm).
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